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Compound of Interest

Compound Name: 3-Dibenzofurancarboxylic acid

Cat. No.: B3121606

An In-depth Technical Guide to Dibenzofuran-Based Organic Compounds for Researchers,
Scientists, and Drug Development Professionals

Abstract

Dibenzofuran (DBF) is a thermally robust, heterocyclic aromatic compound composed of two
benzene rings fused to a central furan ring.[1][2][3] This structural motif is not only a component
of coal tar and creosote but is also found in a variety of natural products, from lichens and fungi
to higher plants.[1][2][4] The rigid, planar architecture and unique electronic properties of the
dibenzofuran core have established it as a privileged scaffold in both medicinal chemistry and
materials science. In drug discovery, dibenzofuran derivatives have demonstrated a wide
spectrum of pharmacological activities, including potent anticancer, antibacterial, anti-
inflammatory, and kinase-inhibiting properties.[5][6][7] In materials science, their high thermal
stability and charge transport capabilities make them exemplary candidates for advanced
applications such as organic light-emitting diodes (OLEDS).[7][8][9] This guide provides a
comprehensive overview of the dibenzofuran core, detailing its fundamental properties, key
synthetic methodologies, and its burgeoning applications in drug development and organic
electronics, offering field-proven insights for professionals in these areas.

The Dibenzofuran Core: Structure and Properties

Dibenzofuran is a white, volatile solid organic compound, soluble in nonpolar organic solvents.
[1] Its structure consists of a furan ring ortho-fused with two benzene rings, creating a planar,
aromatic system.[1][10] This planarity and aromaticity are central to its utility, contributing to
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favorable stacking interactions and electronic communication when incorporated into larger
molecular architectures.

The parent compound, dibenzofuran, is relatively non-toxic and is even used as a high-
temperature heat transfer agent due to its thermal robustness and convenient liquid range.[1]
[3] However, its derivatives, particularly polychlorinated dibenzofurans (PCDFs), can be
significantly more toxic and are classified as environmental pollutants.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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